Background: Perphenazine (PPZ) is a prevalent antipsychotic medication used to treat schizophrenia. After oral treatment, however, it shows substantial first-pass metabolism and decreased bioavailability. Objective: The goal of this research was to incorporate PPZ into nanostructured lipid carriers and thereby improve its bioavailability and brain targeting (PPZ-NLCs). Method: PPZ-NLCs were formulated by a high-pressure homogenization methodology under heated conditions and optimized by applying a 23-full factorial design. Results: The optimized PPZ-NLCs showed particle size 167.5 nm, PDI 0.277, Zeta Potential of -28.8 mV, and 98.6% EE. The drug release during In-vitro experiments of PPZ-NLCs exhibited a prolonged release profile of the drug best fitted into the Higuchi kinetic model. PPZ-NLCs when examined In-vivo pharmacokinetically a significant increase in t1/2, AUC0-∞, and Cmax was observed which indicates a greater bioavailability and a lesser elimination (Kel). Conclusion: These results suggested the superiority of NLCs in enhancing the bioavailability of PPZ drug and their suitability for successful brain targeting.

Background: One of the drug delivery technologies is nanostructured lipid carriers (NLCs), which improve drug permeability and thus bioavailability. NLCs are nanoparticles made from a lipid matrix made up of a mixture of solid and liquid lipids. The inclusion of liquid lipids is useful in lowering the ordered structure of solid lipids, increasing nanoparticle loading capacity, and drug entrapment efficiency within NCLs. Hot homogenization, cold homogenization, micro-emulsion, emulsification-solvent diffusion, high shear homogenization, and/or ultrasonication techniques, double emulsion technique, melting dispersion method, membrane contractor technique, and evaporation solvent injection are some of the methods that can be used to make NLCs. Both hydrophilic and lipophilic medicines can be carried out by NLCs. They can deliver medications in a variety of ways, including oral, topical, transdermal, parenteral, and ophthalmic. Methods: During the process of preparing this review article, several distinct studies and patent reports about various methods of NLCS formulations, their various therapeutic applications, and various routes of administration were investigated and discussed. The study conducts an in-depth evaluation of the most recent research publications and patents. Conclusion: NLCs have been utilized to treat a variety of disorders, including cancer, fungal infections, bacterial infections, inflammation, liver diseases, and ocular infections, due to their benefits. They can deliver medications to specific locations throughout the body, allowing for drug targeting and a reduction in unwanted side effects. They can also be used to improve bioavailability, reduce the medication's supplied dose, and improve the drug's pharmacological activity.

Background: Green syntheses of silver nanoparticles using plant extracts have potential anti- cancer, antimicrobial, and antioxidant properties, among other aspects. The aim of the present study was to synthesize silver nanoparticles (AgNPs) using Vernonia cinerea plant extract. Methods: The AgNPs were successfully prepared and characterized using UV-Vis Spectrophotometer, particle size, Zeta potential, Transmission electron microscopy (TEM), Energy-dispersive x-ray analysis (EDAX), X-ray diffraction (XRD), and Fourier transform infrared (FTIR) spectrometry. The in vitro cytotoxicity study was performed using neuroblastoma SHSY-5Y cell lines. Moreover, antimicrobial and antioxidant activity studies were also performed for AgNPs. Results: The size of AgNPs determined through the dynamic light scattering (DLS) technique was 49.5 nm and the zeta potential was -36.8 mV. The synthesized AgNPs were checked using UV-Visible spectroscopy at ƛmax 439 nm. The color was changed from green to dark brown, indicating the formation of AgNPs. The TEM study revealed that the nanoparticles were spherical in shape. The XRD pattern of AgNPs produced in this experiment was apparently crystalline. The results of FTIR study revealed that the majority of the obtained peaks correspond to the polyphenols, triterpenoids, and alkaloids which were abundant in the corresponding to the V. cinerea leaf extract and support to the formation of AgNPs. The cytotoxicity effect of the V. cinerea plant extract and biosynthesized AgNPs was found to be dosedependent. From the results of antimicrobial studies, it was reported that the gram negative bacteria were found to be more susceptible compared to the gram positive bacteria. Moreover, the results of antioxidant study revealed that the AgNPs showed good antioxidant activity (77.21%) in comparison to the V. cinerea plant extract (56.13%). Conclusion: Based on the results, it could be concluded that the green synthesized silver nanoparticles showed promising anticancer, antioxidant, and anti-bacterial activities as compared to the plain V. cineria plant extract.

Recently, passive solar-driven interfacial evaporation has become one of the fastest-growing technologies for solar energy utilization and desalination. Herein, we provide an overview of other emerging and potential applications of evaporation nanosystems beyond desalination, i.e., electricity generation, organics rejection, and sterilization. These extended functions can be a benefit for energy and environmental issues.

: Tuberculosis (TB) is considered to be a significant health problem caused by Mycobacterium tuberculosis. It is one of the second-deadly infectious disease rights after AIDS. Several factors such as poor patient compliance, high dose intake, low drug bioavailability and prolonged treatment of disease are responsible for the prevalence of multi-drug resistance tuberculosis and extensively drug-resistant tuberculosis cases. Therefore, the development of such drug-resistant bacterial strains has created a robust and efficient system that can improve the therapeutic effectiveness of anti-tubercular drugs. This review manuscript highlights the therapeutic outcomes of nanotechnology-based drug delivery system in treating TB. Various novel nanoformulations for anti-mycobacterial drugs have been explored. Such novel approaches would have shown several advantages such as sustained/controlled drug release, reduced dose frequency, resolved poor patient compliance over many free anti-tubercular drugs. This framework will provide valuable information on various nanoparticle-based technology employed in treating infectious disease, TB.

Background: Recently, nano-drug delivery systems have become an integral part of the most novel drug delivery systems and have gained considerable importance owing to various advantages such as carriers for poorly soluble drugs, targeting molecules at the desired site, protection from degradation etc. Objective: One of the most studied areas of nanotechnology is nanosponges. The objective of this review was to extensively summarize the various strategies for the preparation, characterization and applications of nanosponges. Methods: In the current mini-review, we conducted a systemic search of the literature and patent inventions focusing on nanosponges. The summary of the search was inclusive of various aspects of nanosponges, such as drug characteristics to be considered while incorporating in nanosponges, other crucial additives during formulation of nanosponges, methods of preparation, characterization and applications of nanosponges in pharmaceuticals. Results: Nanosponges are nanocarriers for both lipophilic and hydrophilic drugs. These are prepared by different methods such as emulsion-solvent evaporation, solvent method, melting method, ultrasound assisted method etc., and all these methods were less time consuming, more economical and evaluated by sophisticated techniques available for routine analysis. These are among the most feasible alternative to address several formulation difficulties associated with the physicochemical properties of the drug. The porous nature and small particle size are vital properties of the nanosponges that contribute crucially to correcting the drawbacks of the drug. The properties of the nanosponges can be enhanced when combined with cyclodextrins. Extensive research work has been carried out in past to explore cyclodextrin based nanosponges. Besides, it is also used for smart targeting of tumors and for drug release in a sustainable pattern. Nanosponges can be prepared by simple methods. These can be tuned to release the drug by different routes so as to achieve the maximum benefits of the drug. Conclusion: Huge amount of research has been carried out on nanosponges as drug carrier. The method of preparation and characterization of nanosponges are quite economical and routinely available. Owing to potential benefits and probable applications, these can be used as efficient carriers for certain drugs. The authors expect that the current review will guide the investigation of the nanosponges as nanodrug delivery systems.

Background: Herpes zoster is a viral infection triggered due to the reactivation of the varicella- zoster virus in the posterior dorsal root ganglion. Herpes zoster infections occur mostly in the facial, cervical and thoracic regions of the body, beginning with pain and resulting in the vesicular eruption. Recently, this infection was observed during the Covid-19 pandemic and also after the induction of mRNA-based vaccine for coronavirus at an extended level. Nanocochleates are cylindrical (cigarshape) microstructure lipid-based versatile carriers for drug delivery systems. Famciclovir is an antiviral agent employed for the treatment of Herpes zoster infections. Objective: The current research aims to develop a novel nanocochleate gel of Famciclovir for the treatment of herpes zoster infections with higher efficacy. Methods: The interaction studies using FTIR were carried out and indicated no such interactions between the drug and lipids. The nanocochleates were developed using hydrogel, trapping, liposome before cochleate dialysis, direct calcium dialysis and binary aqueous-aqueous emulsion methods, respectively. The 32 Box-Behnken design was applied by considering the concentration of lipids (phosphatidylcholine and cholesterol) and speed of rotation as independent factors, whereas particle size and entrapment efficiency as dependable factors. Results: The developed nanocochleates were estimated for the particle size (276.3 nm), zeta potential (-16.7 mV), polydispersity index (0.241), entrapment efficiency (73.87±0.19 %) and in-vitro diffusion release (>98.8 % in 10 h). The optimized batch was further converted into the topical gel using carbopol 940 as a gelling agent. The prepared gel was smooth, rapidly spreadable with a viscosity (5998.72 cp), drug content (95.3 %) and remained stable during stability studies. Conclusion: A novel nanocochleate gel of Famciclovir was successfully developed for the treatment of infections associated with Herpes Zoster with sustained release action.